Cas no 361478-66-2 (4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide)

• Product Name: 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• CAS No: 361478-66-2
• MF: C₂₈H₂₆N₂O₅S
• MW: 502.581446170807
• CID: 5887410
• PubChem ID: 4258486
• Update Time: 2025-07-18

4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• Benzamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-
• AKOS001630857
• ChemDiv1_004879
• 361478-66-2
• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(9,10-dioxoanthracen-1-yl)benzamide
• F0463-0168
• 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• HMS600N17
• AKOS021993054

• Inchi： 1S/C28H26N2O5S/c1-17-14-18(2)16-30(15-17)36(34,35)20-12-10-19(11-13-20)28(33)29-24-9-5-8-23-25(24)27(32)22-7-4-3-6-21(22)26(23)31/h3-13,17-18H,14-16H2,1-2H3,(H,29,33)
• InChI Key： FIXVMUDJEAPWBN-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 502.15624311g/mol
• Monoisotopic Mass: 502.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• pka: 11.78±0.20(Predicted)

Additional information on 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide

Comprehensive Analysis of 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide (CAS No. 361478-66-2)

The compound 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide (CAS No. 361478-66-2) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a 3,5-dimethylpiperidine moiety linked via a sulfonyl group to a benzamide scaffold, which is further substituted with an anthraquinone derivative. This intricate design suggests potential applications in pharmaceutical research, material science, and specialty chemical synthesis.

Recent trends in scientific literature highlight growing interest in sulfonamide-based compounds due to their diverse biological activities. Researchers are particularly focused on molecules like CAS 361478-66-2 for their possible role in targeted therapies. The presence of both piperidine and anthraquinone moieties makes this compound particularly interesting for studies involving enzyme inhibition and signal transduction pathways.

From a synthetic chemistry perspective, the sulfonyl bridge in this molecule offers remarkable stability while maintaining sufficient reactivity for further derivatization. This characteristic has led to increased attention from medicinal chemists exploring novel drug candidates. The 9,10-dioxoanthracene portion contributes to the compound's potential photophysical properties, making it relevant for applications in organic electronics and sensor development.

The pharmaceutical industry shows particular interest in compounds like 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide due to their balanced lipophilicity and molecular weight, which are crucial parameters in drug design. Computational studies suggest this molecule may exhibit favorable binding characteristics with certain biological targets, though experimental validation remains ongoing in various research institutions.

In material science applications, the conjugated system of the anthraquinone unit combined with the electron-withdrawing sulfonyl group creates interesting electronic properties. These features make CAS 361478-66-2 a candidate for investigation in organic semiconductors or as a building block for more complex functional materials. The compound's potential for forming stable crystalline structures also merits examination for crystal engineering applications.

Analytical characterization of this specialty chemical requires advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. The 3,5-dimethylpiperidine protons typically appear as distinct multiplets in the 1H NMR spectrum, while the anthraquinone protons show characteristic downfield shifts due to the electron-withdrawing carbonyl groups. These spectral features aid in quality control during synthesis and purification processes.

Environmental and safety assessments of 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide indicate it requires standard laboratory handling procedures. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles should be used when working with this compound, in line with general laboratory safety protocols for organic chemicals.

The synthetic route to CAS 361478-66-2 typically involves sequential coupling reactions, starting with the preparation of the sulfonyl chloride intermediate. Recent patent literature describes optimized procedures that improve yield and purity, particularly focusing on controlling the stereochemistry of the 3,5-dimethylpiperidine moiety. These advancements have made the compound more accessible for research purposes.

Future research directions for this compound may explore its potential as a scaffold for combinatorial chemistry. The presence of multiple functional groups allows for diverse modifications at the piperidine nitrogen, sulfonyl group, and anthraquinone positions. Such structural flexibility makes 361478-66-2 valuable for generating focused libraries in drug discovery programs.

Commercial availability of 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide remains limited to specialty chemical suppliers catering to research institutions. Current market analysis suggests growing demand from academic and industrial laboratories, particularly those investigating novel heterocyclic compounds with potential therapeutic applications.